Cas no 1643563-51-2 (5-Bromo-[2,4-di(n-propyl)-d14]-thiazole)

5-Bromo-[2,4-di(n-propyl)-d14]-thiazole structure
1643563-51-2 structure
Product Name:5-Bromo-[2,4-di(n-propyl)-d14]-thiazole
CAS No:1643563-51-2
MF:C9H14BrNS
MW:262.269423961639
CID:6810890
PubChem ID:133552571
Update Time:2025-03-06

5-Bromo-[2,4-di(n-propyl)-d14]-thiazole Chemical and Physical Properties

Names and Identifiers

    • CS-20002
    • 5-Bromo-[2,4-di(n-propyl)-d14]-thiazole
    • 1643563-51-2
    • Inchi: 1S/C9H14BrNS/c1-3-5-7-9(10)12-8(11-7)6-4-2/h3-6H2,1-2H3/i1D3,2D3,3D2,4D2,5D2,6D2
    • InChI Key: BUWSXTXAVVJWEH-ZLKPZJALSA-N
    • SMILES: BrC1=C(C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])N=C(C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])S1

Computed Properties

  • Exact Mass: 261.09091Da
  • Monoisotopic Mass: 261.09091Da
  • Isotope Atom Count: 14
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 41.1Ų
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